4-Fluoro-1H-indazole-5-carboxylic acid

• IUPAC Name: 4-fluoro-1H-indazole-5-carboxylic acid
• InChI: InChI=1S/C8H5FN2O2/c9-7-4(8(12)13)1-2-6-5(7)3-10-11-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key: CLNSDURQQKBHKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2)C(=C1C(=O)O)F
• Molecular Formula: C8H5FN2O2
• DSSTOX Substance ID: DTXSID80624021
• Molecular Weight: 180.14 g/mol
• CAS RN: 1041481-59-7

Description

4-Fluoro-1H-indazole-5-carboxylic acid is a compound that belongs to the indazole class of heterocycles, which are characterized by a fused pyrrole and benzene ring structure. Indazoles are of significant interest due to their diverse range of biological activities and their applications in medicinal chemistry.

Synthesis Analysis

The synthesis of indazole derivatives can be complex, involving multiple steps and various starting materials. For instance, the synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, a related compound, was achieved by condensing 4-fluoro-2-isocyanato-1-methylbenzene with 4-morpholino-1H-indazol-3-amine. This process involved amination with morpholine followed by cyclization with hydrazine hydrate . Although not directly about 4-Fluoro-1H-indazole-5-carboxylic acid, this synthesis pathway provides insight into the methods that could be applied to similar compounds within the indazole family.

Molecular Structure Analysis

The molecular structure of indazole derivatives is crucial for their biological activity. The crystal structure of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide was determined, which is essential for understanding the interaction of these molecules with biological targets . The presence of the fluorine atom can significantly affect the electronic properties of the molecule and thus its biological activity.

Chemical Reactions Analysis

Indazole compounds can undergo various chemical reactions, including ring opening, as observed in the study of 1-arylindazole-3-carboxylic acids. Decarboxylation of these acids can lead to the formation of 1-arylindazole and products of heterocyclic ring fission, such as N-arylanthranilonitrile . The presence of electron-withdrawing groups, such as nitro or chloro, can influence the proportion of these products.

Physical and Chemical Properties Analysis

The physical and chemical properties of indazole derivatives are influenced by their molecular structure. For example, the photophysical properties of 2-aryl-1,2,3-triazol-4-carboxylic acids, which are structurally related to indazoles, were found to be highly sensitive to structural changes and the microenvironment. These compounds exhibited bright blue fluorescence, large Stokes shifts, and prolonged fluorescence lifetimes, with quantum yields affected by solvent and pH . Although not directly about 4-Fluoro-1H-indazole-5-carboxylic acid, these findings suggest that similar indazole derivatives could also display interesting photophysical properties.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

4-Fluoro-1H-indazole can be used in the production of dye-sensitized solar cells (DSSCs). Indazole is a highly conjugated molecule, which expands its applications to DSSCs. Owing to the pyrazole moiety, 4-fluoro-1H-indazole can coordinate to metal center (such as Ir, Ln, and Eu) to form either heteroleptic or homoleptic triplet photosensitizers that have an efficient ligand to metal energy transfer process.

Biological Applications of Indazole Derivatives

Indazole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This has created interest among researchers to synthesize a variety of indole derivatives. For example, the compound 3-Amino-N-(4-benzylphenyl)-5-chloro-1H-indazole-1-carboxamide was able to inhibit cell growth with GI50 values in the 0.041–33.6 μM range, with a mean GI50 of 1.90 μM, being very effective against colon and melanoma cell lines.

Antihypertensive Applications

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications, including as antihypertensive agents. Antihypertensive drugs are used to treat high blood pressure (hypertension). While the specific mechanisms of action for indazole derivatives in this context are not clear, they may involve interactions with various biological targets related to blood pressure regulation.

Antidepressant Applications

Indazole derivatives have also been studied for their potential antidepressant effects. Depression is a common and serious mental health condition that can cause significant emotional distress and interfere with daily functioning. The potential antidepressant effects of indazole derivatives could be due to their interactions with various neurotransmitter systems in the brain.

Antiviral Applications

Indazole derivatives have been reported to possess antiviral activities. For example, 6-Amino-4-substitutedalkyl-1H-indazole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents. In all tested compounds, compound methyl 6-amino-4-isobutoxy-1H-indazole-2-carboxylate showed inhibitory activity against influenza A with IC50 = 7.53 μmol/L and the highest selectivity index (SI) value 17.1 to CoxB3 virus.

Tuning Energy Gap in Molecules

The fluorine group in 4-Fluoro-1H-indazole is electron deficient and can be used to tune the energy gap of the molecule/complex. This fluorinated indazole enables the intermolecular interaction including π−π stacking and H−F hydrogen/halogen bonding.

Safety And Hazards

4-Fluoro-1H-indazole-5-carboxylic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Future Directions

The medicinal properties of indazole, including 4-Fluoro-1H-indazole-5-carboxylic acid, have to be explored in the near future for the treatment of various pathological conditions. A new practical synthesis of 1H-indazole is presented, and a new reaction is predicted.